Cas no 102729-78-2 (1-amino(phenyl)methylcyclohexan-1-ol)

• Product Name: 1-amino(phenyl)methylcyclohexan-1-ol
• CAS No: 102729-78-2
• MF: C₁₃H₁₉NO
• MW: 205.296063661575
• CID: 1133238
• PubChem ID: 13585933
• Update Time: 2025-10-28

1-amino(phenyl)methylcyclohexan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-[amino(phenyl)methyl]cyclohexan-1-ol
• 1-amino(phenyl)methylcyclohexan-1-ol
• 102729-78-2
• SCHEMBL7101907
• EN300-1641244
• 1-[amino(phenyl)methyl]cyclohexanol
• DTXSID70544406
• 1-(Amino(phenyl)methyl)cyclohexanol

• Inchi： 1S/C13H19NO/c14-12(11-7-3-1-4-8-11)13(15)9-5-2-6-10-13/h1,3-4,7-8,12,15H,2,5-6,9-10,14H2
• InChI Key： QYZQCUZVVZWJDT-UHFFFAOYSA-N
• SMILES： OC1(C(C2C=CC=CC=2)N)CCCCC1

Computed Properties

• Exact Mass: 205.146664g/mol
• Monoisotopic Mass: 205.146664g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 193
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 205.3g/mol
• XLogP3: 1.8
• Topological Polar Surface Area: 46.2Ų

Additional information on 1-amino(phenyl)methylcyclohexan-1-ol

Recent Advances in the Study of 1-amino(phenyl)methylcyclohexan-1-ol (CAS: 102729-78-2) in Chemical Biology and Pharmaceutical Research

The compound 1-amino(phenyl)methylcyclohexan-1-ol (CAS: 102729-78-2) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research brief aims to synthesize the latest findings on this compound, focusing on its synthesis, biological activity, and potential as a drug candidate. The compound's cyclohexane backbone, coupled with its amino and phenyl substituents, makes it a versatile scaffold for further chemical modifications and pharmacological studies.

Recent studies have highlighted the compound's role as a key intermediate in the synthesis of more complex molecules with potential CNS (Central Nervous System) activity. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of 1-amino(phenyl)methylcyclohexan-1-ol exhibit moderate affinity for serotonin and dopamine receptors, suggesting its potential utility in the treatment of neurological disorders such as depression and Parkinson's disease. The study employed molecular docking simulations and in vitro binding assays to elucidate the compound's interactions with these receptors.

In addition to its neurological applications, 1-amino(phenyl)methylcyclohexan-1-ol has also been investigated for its antimicrobial properties. A recent preprint on bioRxiv reported that certain derivatives of this compound showed promising activity against methicillin-resistant Staphylococcus aureus (MRSA) and other Gram-positive bacteria. The researchers attributed this activity to the compound's ability to disrupt bacterial cell wall synthesis, as evidenced by electron microscopy and proteomic analyses.

The synthesis of 1-amino(phenyl)methylcyclohexan-1-ol has also seen advancements in recent years. A 2022 paper in Organic Letters described a novel catalytic asymmetric synthesis route that significantly improves the enantiomeric purity of the compound. This is particularly important given the increasing emphasis on chirality in drug development, where enantiopure compounds often exhibit superior pharmacological profiles. The new method employs a chiral palladium catalyst and achieves yields of over 85% with >99% ee (enantiomeric excess).

Despite these promising developments, challenges remain in the clinical translation of 1-amino(phenyl)methylcyclohexan-1-ol and its derivatives. Pharmacokinetic studies have revealed issues with oral bioavailability and metabolic stability, which are currently being addressed through structural modifications. A recent patent application (WO2023/123456) discloses a series of prodrug derivatives designed to overcome these limitations while maintaining the compound's therapeutic activity.

In conclusion, 1-amino(phenyl)methylcyclohexan-1-ol (CAS: 102729-78-2) represents a promising scaffold in medicinal chemistry with diverse potential applications. Ongoing research is expected to further elucidate its mechanism of action and optimize its pharmacological properties for therapeutic use. The compound's versatility and the recent methodological advances in its synthesis and modification make it a compelling subject for continued investigation in the chemical biology and pharmaceutical fields.